Cas no 139424-40-1 (Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)-)

Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)- structure
139424-40-1 structure
Product Name:Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)-
CAS No:139424-40-1
MF:C21H42N2
MW:322.57158613205
CID:1269797
PubChem ID:19805678
Update Time:2025-04-20

Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-3-tert-butylcyclohexyl)methyl]-2-tert-butylcyclohexan-1-amine
    • 4,4'-Methylenebis(2-tert-butylcyclohexan-1-amine)
    • 139424-40-1
    • DTXSID00600125
    • SCHEMBL9692865
    • Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)-
    • Inchi: 1S/C21H42N2/c1-20(2,3)16-12-14(7-9-18(16)22)11-15-8-10-19(23)17(13-15)21(4,5)6/h14-19H,7-13,22-23H2,1-6H3
    • InChI Key: BHJVUVPHXPVOBK-UHFFFAOYSA-N
    • SMILES: NC1CCC(CC1C(C)(C)C)CC1CCC(C(C(C)(C)C)C1)N

Computed Properties

  • Exact Mass: 322.33506
  • Monoisotopic Mass: 322.334799348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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